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Compound of Interest

Compound Name: ETX1317 sodium

Cat. No.: B1192677 Get Quote

Essential Safety and Handling Guide for
ETX1317 Sodium
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of ETX1317 sodium, a novel broad-spectrum β-lactamase inhibitor. As a

compound primarily for research use, a specific Safety Data Sheet (SDS) is not publicly

available. The following guidance is based on available research data and safety information

for structurally related compounds, such as those in the diazabicyclooctane (DBO) class.

Immediate Safety and Personal Protective
Equipment (PPE)
ETX1317 sodium is intended for laboratory research purposes only and should be handled by

trained personnel familiar with standard laboratory safety procedures.[1] While specific hazard

data is limited, it is prudent to treat ETX1317 sodium with a high degree of caution. Based on

safety protocols for similar DBO compounds, the following PPE is mandatory when handling

ETX1317 sodium.

Table 1: Personal Protective Equipment (PPE) for Handling ETX1317 Sodium
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Protection Type Recommended Equipment Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

airborne particles.

Hand Protection Nitrile or neoprene gloves.
Provides a barrier against skin

contact.

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling powders or creating

solutions.

Minimizes inhalation of any

dust or aerosols.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of ETX1317 sodium and

ensure a safe laboratory environment.

Workflow for Handling ETX1317 Sodium
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Preparation

Handling

Post-Handling

Don appropriate PPE

Prepare well-ventilated work area (fume hood)

Weigh ETX1317 sodium

Dissolve in appropriate solvent (e.g., sodium phosphate buffer)

Store unused material and solutions appropriately

Clean work area and equipment

Dispose of waste according to protocol

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of ETX1317 sodium in a laboratory

setting.
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Storage Conditions: Store ETX1317 sodium in a tightly sealed container in a cool, dry, and

well-ventilated area. Protect from moisture. For long-term storage of solutions, -80°C is

recommended based on experimental protocols.

Disposal Plan
All waste materials contaminated with ETX1317 sodium should be treated as chemical waste.

Table 2: Disposal Guidelines for ETX1317 Sodium

Waste Type Disposal Procedure

Solid Waste
Collect in a designated, labeled container for

chemical waste.

Liquid Waste

Collect in a labeled, sealed container for

chemical waste. Do not dispose of down the

drain.

Contaminated PPE Dispose of as solid chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol and Data
ETX1317 is a diazabicyclooctane serine β-lactamase inhibitor.[2][3] It functions by inactivating

β-lactamase enzymes produced by bacteria, which are a primary mechanism of resistance to

β-lactam antibiotics.[2][3] This restores the efficacy of co-administered antibiotics like

cefpodoxime.[4]

Mechanism of Action: β-Lactamase Inhibition

ETX1317 Sodium

β-Lactamase EnzymeInhibits

Inactive Enzyme Complex

β-Lactam AntibioticInactivates Resistant Bacteria
Targets

Bacterial Cell Lysis
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Caption: ETX1317 sodium inhibits β-lactamase, protecting β-lactam antibiotics from

degradation and allowing them to kill resistant bacteria.

In Vitro Efficacy: ETX1317 has demonstrated potent inhibition of a wide range of clinically

important Ambler class A, C, and D serine β-lactamases.[1]

Table 3: Inhibitory Activity (IC50) of ETX1317 Against Various β-Lactamases

Enzyme Ambler Class ETX1317 IC50 (µM)

CTX-M-15 A 0.002

KPC-2 A 0.011

SHV-5 A 0.005

TEM-1 A 0.035

P. aeruginosa AmpC C 0.005

E. cloacae P99 AmpC C 0.005

OXA-10 D 0.22

OXA-23 D 0.22

OXA-24/40 D 0.54

OXA-48 D 0.024

Data from a study measuring

IC50 after 60 minutes of

incubation.[1]

Experimental Methodology: β-Lactamase Inhibition Assay

The inhibitory activity of ETX1317 is determined using a continuous absorbance assay with the

chromogenic β-lactam substrate nitrocefin.
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Preparation: Purified β-lactamase enzymes are diluted in a suitable buffer (e.g., 0.1 M

sodium phosphate, pH 7.0). ETX1317 is prepared in a series of concentrations.

Incubation: The enzyme and inhibitor (ETX1317) are incubated together for a defined period

(e.g., 60 minutes).

Substrate Addition: Nitrocefin is added to the enzyme-inhibitor mixture.

Measurement: The rate of nitrocefin hydrolysis is measured by monitoring the change in

absorbance at a specific wavelength (typically 486 nm) over time using a spectrophotometer.

Calculation: The IC50 value, the concentration of inhibitor required to reduce the rate of

hydrolysis by 50%, is calculated from the dose-response curve.

This guide is intended to provide a foundation for the safe handling of ETX1317 sodium.

Always consult with your institution's safety officer for specific guidance and adhere to all

established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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